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Compound of Interest

Compound Name: Icmt-IN-14

Cat. No.: B15136209 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of Icmt-IN-14, a potent inhibitor of Isoprenylcysteine carboxyl

methyltransferase (Icmt). Included are supplier details, key technical data, experimental

protocols, and pathway diagrams to facilitate its application in preclinical research.

Supplier Information and Chemical Properties
Icmt-IN-14 is available from various chemical suppliers. Researchers should always refer to

the supplier's specific datasheet for the most accurate and up-to-date information.

Supplier CAS Number

MedchemExpress 1313602-97-9

Sigma-Aldrich Not specified

CymitQuimica Not specified

Quantitative Data Summary
The following table summarizes the key quantitative data for Icmt-IN-14, compiled from

available datasheets and publications.
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Parameter Value Notes

IC₅₀ 0.025 µM

Half-maximal inhibitory

concentration against Icmt

enzyme activity.[1]

Purity ≥95% (HPLC) As specified by most suppliers.

Molecular Formula
C₂₁H₂₆N₂O₃ (Icmt-IN-19 as a

representative analogue)

The exact formula for Icmt-IN-

14 was not readily available,

this is for a closely related

compound.

Molecular Weight
354.44 g/mol (Icmt-IN-19 as a

representative analogue)

The exact molecular weight for

Icmt-IN-14 was not readily

available, this is for a closely

related compound.

Solubility Soluble in DMSO

Prepare stock solutions in

DMSO. Further dilution in

aqueous buffers may be

possible depending on the

experimental requirements.

Storage -20°C
Store in a tightly sealed

container, protected from light.

Mechanism of Action and Signaling Pathway
Icmt-IN-14 is an inhibitor of Isoprenylcysteine carboxyl methyltransferase (Icmt), an enzyme

that catalyzes the final step in the post-translational modification of proteins containing a C-

terminal CaaX motif.[2][3] This modification, known as prenylation, is crucial for the proper

subcellular localization and function of many important signaling proteins, including members of

the Ras superfamily of small GTPases.[2][4][5]

By inhibiting Icmt, Icmt-IN-14 prevents the carboxylmethylation of farnesylated or

geranylgeranylated proteins.[5] This leads to the mislocalization of these proteins from the cell

membrane to the cytoplasm, thereby disrupting their downstream signaling pathways.[4] The

disruption of Ras signaling, a key pathway in cell proliferation and survival, makes Icmt a
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compelling target for anticancer drug development.[2][4][5] Inhibition of Icmt has been shown to

induce cell cycle arrest and apoptosis in cancer cells.[3]
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Click to download full resolution via product page

Figure 1: The CaaX protein prenylation pathway and the inhibitory action of Icmt-IN-14.

Experimental Protocols
In Vitro Icmt Enzyme Inhibition Assay
This protocol outlines a general procedure for assessing the inhibitory activity of Icmt-IN-14 on

Icmt enzyme in vitro.

Materials:

Recombinant human Icmt enzyme

S-farnesyl-L-cysteine (SFC) or other suitable substrate

S-[³H-methyl]-adenosyl-L-methionine ([³H]SAM)

Icmt-IN-14

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 1 mM EDTA)

Scintillation cocktail

Scintillation counter

Procedure:

Prepare a stock solution of Icmt-IN-14 in DMSO.

Create a serial dilution of Icmt-IN-14 in the assay buffer.

In a microplate, combine the recombinant Icmt enzyme, the substrate (SFC), and the various

concentrations of Icmt-IN-14 or DMSO (vehicle control).

Initiate the reaction by adding [³H]SAM.

Incubate the reaction mixture at 37°C for a specified time (e.g., 30-60 minutes).
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Stop the reaction by adding a suitable stop solution (e.g., 1 M HCl).

Extract the methylated substrate using an organic solvent (e.g., ethyl acetate).

Transfer the organic phase to a scintillation vial.

Evaporate the solvent.

Add scintillation cocktail and measure the radioactivity using a scintillation counter.

Calculate the percentage of inhibition for each concentration of Icmt-IN-14 and determine

the IC₅₀ value.

In Vitro Icmt Inhibition Assay Workflow

Prepare Reagents
(Icmt, Substrate, [³H]SAM, Icmt-IN-14)

Reaction Incubation
(37°C) Stop Reaction Extraction of

Methylated Product Scintillation Counting Data Analysis
(IC₅₀ Determination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Icmt-IN-14: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136209#icmt-in-14-supplier-and-datasheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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